Cas no 60655-04-1 (Butanoic acid, 4-oxo-2-[[(phenylmethoxy)carbonyl]amino]-, (2S)-)

• Product name: Butanoic acid, 4-oxo-2-[[(phenylmethoxy)carbonyl]amino]-, (2S)-
• CAS No: 60655-04-1
• MF: C₁₂H₁₃NO₅
• MW: 251.235323667526
• CID: 1621724
• PubChem ID: 57220331

Butanoic acid, 4-oxo-2-[[(phenylmethoxy)carbonyl]amino]-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-oxo-2-[[(phenylmethoxy)carbonyl]amino]-, (2S)-
• (S)-N-Cbz-aspartic acid semialdehyde
• SCHEMBL8299708
• 60655-04-1

• Inchi： InChI=1S/C12H13NO5/c14-7-6-10(11(15)16)13-12(17)18-8-9-4-2-1-3-5-9/h1-5,7,10H,6,8H2,(H,13,17)(H,15,16)/t10-/m0/s1
• InChI Key： XQXNNZHICLIJIQ-JTQLQIEISA-N
• SMILES： C1=CC=C(C=C1)COC(=O)NC(CC=O)C(=O)O

Computed Properties

• Exact Mass: 251.07939
• Monoisotopic Mass: 251.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.7Ų
• XLogP3: 0.5

Experimental Properties

• PSA: 92.7